Cas no 174671-91-1 (5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 174671-91-1
• MF: C₁₆H₁₀N₂O₂F₂
• MW: 300.26
• MDL: MFCD22415415
• CID: 4473628
• PubChem ID: 11845752
• Update Time: 2025-07-16

5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol
• AKOS037621386
• CHEMBL212619
• EN300-262838
• 2,1-Benzoxaborole, 5,6-difluoro-1,3-dihydro-1-hydroxy-
• TQP1536
• Z1504683267
• 5,6-difluoro-1-hydroxy-3H-2,1-benzoxaborole
• 174671-91-1
• 5,6-difluoro-3H-2,1-benzoxaborol-1-ol
• SCHEMBL596160
• 5,6-difluorobenzo[c][1,2]oxaborol-1(3h)-ol
• 5,6-difluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole
• SCHEMBL500063
• HS-8855

• MDL： MFCD22415415
• Inchi： InChI=1S/C7H5BF2O2/c9-6-1-4-3-12-8(11)5(4)2-7(6)10/h1-2,11H,3H2
• InChI Key： ORKULFFYLCPBRO-UHFFFAOYSA-N
• SMILES： B1(C2=CC(=C(C=C2CO1)F)F)O

Computed Properties

• Exact Mass: 170.0350659g/mol
• Monoisotopic Mass: 170.0350659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol

Introduction to 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 174671-91-1)

5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol, identified by the CAS number 174671-91-1, is a fluorinated benzoxaborole derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit unique structural and electronic properties, making it a promising candidate for various biological and chemical applications. The presence of fluorine atoms at the 5 and 6 positions introduces specific steric and electronic effects that modulate the reactivity and biological activity of the molecule.

The benzoxaborole core is a versatile scaffold that has been extensively studied for its potential in drug discovery. Boron-containing heterocycles are known for their ability to interact with biological targets in distinct ways compared to traditional aromatic systems. The introduction of fluorine substituents further enhances these interactions by influencing both the electronic distribution and the metabolic stability of the molecule. This makes 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol particularly interesting for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced binding affinity and improved pharmacokinetic profiles. The fluorine atom's ability to increase metabolic stability and lipophilicity has been leveraged in the design of numerous drugs on the market today. For instance, fluoroaromatics are commonly found in antiviral and anticancer medications due to their ability to modulate enzyme activity and receptor binding. The compound 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol is no exception and represents a significant advancement in this area.

The synthesis of 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol involves multi-step organic transformations that require precise control over reaction conditions. The fluorination step is particularly critical, as it determines the electronic properties of the final product. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and electrochemical fluorination, have been employed to achieve high yields and selectivity in the introduction of fluorine atoms at the 5 and 6 positions.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The benzoxaborole moiety can be further functionalized through various chemical transformations, allowing researchers to tailor its properties for specific applications. For example, modifications at the 1-hydroxyl position can introduce additional hydrogen bonding capabilities or alter solubility characteristics. Such flexibility makes 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol a valuable asset in medicinal chemistry.

Recent studies have highlighted the biological activity of related benzoxaborole derivatives, particularly in the context of anticancer therapy. The boron atom in these molecules can participate in coordination interactions with biological targets, leading to potent inhibitory effects on key enzymes involved in cell proliferation. The fluorine substituents further enhance these interactions by improving binding affinity through hydrophobic effects and electronic modulation. Preliminary experiments with 5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol have shown promising results in vitro, suggesting its potential as an anticancer agent.

The compound's stability under various conditions is another critical factor that contributes to its appeal as a pharmaceutical intermediate. Fluorinated compounds are often more resistant to degradation by metabolic enzymes compared to their non-fluorinated counterparts. This increased stability can lead to longer half-lives for drugs derived from this scaffold, improving therapeutic efficacy. Additionally, the boron atom provides an additional site for potential bioconjugation strategies, allowing for the development of prodrugs or targeted delivery systems.

In conclusion,5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol (CAS No. 174671-91-1) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of fluorine substitution with a benzoxaborole core offers a rich framework for developing novel therapeutic agents with improved pharmacokinetic properties. As research continues to uncover new applications for this class of compounds,5,6-difluoro-1,3-dihydro-2,1-benzoxaborol-1-ol is poised to play a crucial role in future drug discovery efforts.